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Compound of Interest

Compound Name: CHELEX 100

Cat. No.: B1177728 Get Quote

For researchers, scientists, and professionals in drug development, the selection of an

appropriate DNA extraction method is a critical first step that can significantly impact the quality

and outcome of downstream molecular analyses. Chelex 100, an ion-exchange resin, offers a

rapid and cost-effective alternative to more complex and expensive commercial kits. This guide

provides an objective comparison of Chelex 100's performance against other common DNA

extraction methods across various sample types, supported by experimental data and detailed

protocols.

Performance Comparison of DNA Extraction
Methods
The efficacy of a DNA extraction method is typically evaluated based on the yield and purity of

the recovered DNA, as well as its suitability for subsequent applications like Polymerase Chain

Reaction (PCR). Below is a summary of quantitative data comparing Chelex 100 with other

prevalent methods.
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Sample Type Method DNA Yield
DNA Purity
(A260/A280)

Downstream
PCR Success

Dried Blood

Spots
Chelex 100

590% higher

than QIAamp

Kit[1]

Not consistently

reported, may

contain inhibitors

Successful for

rare allele

detection[1]

QIAamp DNA

Blood Mini Kit

Lower yield

(9.2% absolute

efficiency vs

54.5% for

Chelex)[1]

High High

Semen Chelex 100

Highest yield

compared to

QIAamp and

AutoMate

Express[2]

Sufficient for

PCR[3]
High[3]

QIAamp DNA

Investigator Kit

Lower yield than

Chelex[2]
High High

AutoMate

Express System

Lower yield than

Chelex[2]
High High

Saliva Chelex 100

Highest yield

compared to

QIAamp and

AutoMate

Express[2]

Sufficient for

PCR
High

QIAamp DNA

Investigator Kit

Lower yield than

Chelex[2]
High High

AutoMate

Express System

Lower yield than

Chelex[2]
High High

Blood Chelex 100

Lower yield than

AutoMate

Express[2]

May contain

PCR inhibitors

like heme[3][4]

Generally

successful, but

inhibition can

occur[2][3]
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QIAamp DNA

Investigator Kit

Consistent but

lower yields[2]
High High

AutoMate

Express System
Highest yield[2] High High

Buccal Swabs Chelex 100

No statistical

difference with

QIAGEN kits[5]

[6]

Sufficient for

PCR
High[3]

QIAGEN DNA

Investigator Kit

No statistical

difference with

Chelex 100[5][6]

High High

QIAcube

(automated)

No statistical

difference with

manual

methods[5][6]

High High

Hair Chelex 100

Efficient for

forensic

samples[3]

Sufficient for

PCR

Successful

genotyping[3]

Other Methods

Not directly

compared in

available data

- -

Tissue
Modified Chelex

100

~20-fold higher

concentration

than standard

Chelex[7]

Improved

(260/230 ratio of

2.35)[7]

High

Standard Chelex

100

Low

concentration

(avg. 40 ng/µl)

and impure[7]

Low purity (avg.

260/230 ratio of

0.4)[7]

Inconsistent,

potential for PCR

inhibition[7]
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Chelex 100 demonstrates strong performance, particularly in terms of DNA yield for specific

sample types like semen, saliva, and dried blood spots, often outperforming more expensive

column-based kits.[1][2] Its cost-effectiveness and simple protocol make it an attractive option.

[8][9]

However, a significant drawback of the Chelex 100 method is the potential for co-extraction of

PCR inhibitors, such as heme from blood samples.[3][4] The resulting DNA is also single-

stranded due to the boiling step, which may not be suitable for all downstream applications,

although it is compatible with most PCR-based assays.[10] For blood samples, automated

systems like the AutoMate Express have been shown to provide the highest DNA yield.[2] For

buccal swabs, the performance of Chelex 100 is comparable to that of QIAGEN kits, with no

statistically significant difference in DNA yield.[5][6]

Modifications to the standard Chelex 100 protocol, such as incorporating protein precipitation

and DNA pelleting steps, can significantly improve both the yield and purity of DNA from tissue

samples.[7]

Experimental Methodologies
Chelex 100 DNA Extraction Protocol (General)
This protocol is a generalized procedure. Optimal conditions, such as the concentration of

Chelex 100 (5% or 20% w/v), may vary depending on the sample type.[4]

Sample Preparation: A small amount of the sample (e.g., 3-10 µl of liquid blood, a small

cutting of a stain, or a portion of a swab) is placed in a microcentrifuge tube.[4][11]

Initial Wash (for bloodstains): Add 1 mL of sterile deionized water, vortex, and incubate at

room temperature for 15-30 minutes to lyse red blood cells and remove heme. Centrifuge

and discard the supernatant, leaving the cell pellet.[4][11]

Chelex Addition: Add 200 µL of a 5% or 20% Chelex 100 suspension to the sample. For

some samples, Proteinase K may be added to aid in protein digestion.

Incubation: The mixture is incubated at 56°C for a minimum of 30 minutes (for hair, this can

be extended to at least 6 hours).[4]
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Boiling: The tubes are vortexed and then incubated at 100°C for 8 minutes to lyse the cells

and denature the DNA.[4] This step also allows the Chelex resin to chelate metal ions that

act as cofactors for DNases, thereby protecting the DNA from degradation.[9][10]

Centrifugation: The tubes are vortexed again and then centrifuged at high speed for 2-3

minutes to pellet the Chelex resin and cellular debris.[11]

DNA Collection: The DNA-containing supernatant is carefully transferred to a new tube,

avoiding the Chelex resin pellet, which is a known PCR inhibitor.[10] The extracted DNA is

single-stranded and ready for downstream applications.

Column-Based DNA Extraction (e.g., QIAamp Kit)
Protocol (General)

Lysis: The sample is incubated with a lysis buffer containing Proteinase K to break open the

cells and digest proteins.

Binding: The lysate is mixed with ethanol and passed through a silica membrane column.

The DNA binds to the silica membrane in the presence of high salt concentrations.

Washing: The column is washed with two different wash buffers to remove any remaining

contaminants and PCR inhibitors.

Elution: The purified, double-stranded DNA is eluted from the silica membrane using a low-

salt elution buffer or water.

Visualizing the Workflow
The following diagrams illustrate the key steps in the Chelex 100 and a typical column-based

DNA extraction workflow.
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Chelex 100 DNA Extraction Workflow

Sample Preparation

Wash (e.g., for bloodstains)

Optional

Add Chelex & Proteinase K

Incubate at 56°C

Boil at 100°C

Centrifuge

Collect Supernatant (ssDNA)

Click to download full resolution via product page

Chelex 100 DNA Extraction Workflow
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Column-Based DNA Extraction Workflow

Lysis with Buffer & Proteinase K

Bind DNA to Silica Column

Wash Step 1

Wash Step 2

Elute DNA (dsDNA)

Click to download full resolution via product page

Column-Based DNA Extraction Workflow

Conclusion
Chelex 100 provides a simple, rapid, and economical method for DNA extraction that is

particularly effective for certain sample types, yielding a high quantity of DNA suitable for PCR-

based analyses. While it may not consistently produce DNA of the same purity as commercial

kits and the resulting DNA is single-stranded, its performance is comparable and in some cases

superior, making it a valuable tool in the molecular biologist's repertoire. The choice of

extraction method should be guided by the specific sample type, the required DNA quality for

downstream applications, and considerations of cost and throughput. For applications where

high purity and double-stranded DNA are paramount, column-based kits or automated systems

may be more appropriate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1177728?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

